N'-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide
Overview
Description
N-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as DMNB-CI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
N'-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide works by binding to specific proteins and inducing a conformational change that can alter protein activity. The compound has been shown to selectively bind to a variety of proteins, including enzymes, receptors, and transporters. This binding can result in changes in protein activity, such as enzyme inhibition or receptor activation, which can be measured using a variety of techniques.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific protein it binds to. For example, the compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, making it a potential anti-cancer drug candidate. This compound has also been shown to activate certain receptors involved in neurotransmission, making it a potential tool for studying neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide is its selectivity for specific proteins, which can make it a useful tool for studying protein function and activity. The compound is also relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, one limitation of this compound is its potential toxicity, which can vary depending on the specific protein it binds to and the concentration used. Careful dose-response studies are necessary to ensure the compound is used safely in lab experiments.
Future Directions
There are many potential future directions for N'-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide research. One area of interest is in drug discovery, where the compound could be used to identify new drug targets or to screen for new drug candidates. This compound could also be used in the development of new diagnostic tools for diseases such as cancer or neurological disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify additional proteins that the compound could selectively bind to.
Scientific Research Applications
N'-[(3,4-dimethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular structures and as a tool for studying protein-protein interactions. The compound has been shown to selectively bind to specific proteins and can be used to monitor changes in protein conformation and activity. This compound has also been used in drug discovery research to identify potential drug targets and to screen for new drug candidates.
properties
IUPAC Name |
[(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3,4-dimethoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O6/c1-23-13-7-6-11(9-14(13)24-2)16(20)25-18-15(17)10-4-3-5-12(8-10)19(21)22/h3-9H,1-2H3,(H2,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATWDGIHUINENIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.